Cas no 1806543-80-5 (Methyl 2-(bromomethyl)-3-(3-oxopropyl)benzoate)

• Product Name: Methyl 2-(bromomethyl)-3-(3-oxopropyl)benzoate
• CAS No: 1806543-80-5
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• CID: 4949591
• Update Time: 2025-06-26

Methyl 2-(bromomethyl)-3-(3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-3-(3-oxopropyl)benzoate

• Inchi： 1S/C12H13BrO3/c1-16-12(15)10-6-2-4-9(5-3-7-14)11(10)8-13/h2,4,6-7H,3,5,8H2,1H3
• InChI Key： WSYSOKCYFDJFTJ-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OC)=CC=CC=1CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 242
• XLogP3: 2
• Topological Polar Surface Area: 43.4

Additional information on Methyl 2-(bromomethyl)-3-(3-oxopropyl)benzoate

Research Briefing on Methyl 2-(bromomethyl)-3-(3-oxopropyl)benzoate (CAS: 1806543-80-5) in Chemical Biology and Pharmaceutical Applications

Methyl 2-(bromomethyl)-3-(3-oxopropyl)benzoate (CAS: 1806543-80-5) is a versatile chemical intermediate that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its reactive bromomethyl and oxopropyl functional groups, serves as a critical building block in the synthesis of complex molecules, particularly in drug discovery and development. Recent studies have highlighted its potential in the construction of bioactive scaffolds, enabling the exploration of novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Methyl 2-(bromomethyl)-3-(3-oxopropyl)benzoate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in oncogenic pathways. The researchers utilized this compound as a key intermediate to develop a series of benzodiazepine derivatives, which exhibited potent inhibitory activity against the p53-MDM2 interaction, a well-known target in cancer therapy. The study underscored the compound's role in facilitating rapid structural diversification, enabling the optimization of pharmacokinetic properties and binding affinity.

In addition to its applications in oncology, Methyl 2-(bromomethyl)-3-(3-oxopropyl)benzoate has been employed in the development of antimicrobial agents. A recent preprint on BioRxiv detailed its use in the synthesis of novel β-lactamase inhibitors, addressing the growing challenge of antibiotic resistance. The compound's reactive sites allowed for efficient modification, resulting in derivatives with enhanced stability and efficacy against multidrug-resistant bacterial strains. This research highlights the compound's potential in addressing urgent global health threats.

From a methodological perspective, advancements in synthetic chemistry have further expanded the applications of Methyl 2-(bromomethyl)-3-(3-oxopropyl)benzoate. A 2024 publication in Organic Letters described a streamlined one-pot synthesis protocol for this compound, significantly improving yield and scalability. The protocol leverages palladium-catalyzed cross-coupling reactions, reducing the need for hazardous reagents and minimizing environmental impact. Such innovations are critical for large-scale pharmaceutical production, ensuring cost-effectiveness and sustainability.

Despite its promising applications, challenges remain in the handling and storage of Methyl 2-(bromomethyl)-3-(3-oxopropyl)benzoate due to its reactivity. Recent safety studies, as reported in Chemical Research in Toxicology, have emphasized the importance of proper storage conditions to prevent degradation and ensure reproducibility in experimental outcomes. Researchers are advised to store the compound under inert atmospheres and at low temperatures to maintain its stability.

In conclusion, Methyl 2-(bromomethyl)-3-(3-oxopropyl)benzoate (CAS: 1806543-80-5) continues to be a valuable tool in chemical biology and pharmaceutical research. Its versatility in synthesizing bioactive molecules, coupled with recent methodological advancements, positions it as a critical asset in drug discovery. Future research should focus on expanding its applications, optimizing synthetic routes, and addressing safety concerns to fully realize its potential in therapeutic development.